4-(furan-2-yl)-2-[(1E)-N-hydroxyethanimidoyl]-2,5,5-trimethyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide

• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• IUPAC Name: (NE)-N-[1-[5-(furan-2-yl)-3-hydroxy-2,4,4-trimethyl-1-oxidoimidazol-1-ium-2-yl]ethylidene]hydroxylamine
• InChI: InChI=1S/C12H17N3O4/c1-8(13-16)12(4)14(17)10(9-6-5-7-19-9)11(2,3)15(12)18/h5-7,16,18H,1-4H3/b13-8+
• InChI Key: KHQKMGZWVKNKMQ-MDWZMJQESA-N
• Isomeric SMILES: C/C(=N\O)/C1(N(C(C(=[N+]1[O-])C2=CC=CO2)(C)C)O)C
• Canonical SMILES: CC(=NO)C1(N(C(C(=[N+]1[O-])C2=CC=CO2)(C)C)O)C

Description

4-(FURAN-2-YL)-1-HYDROXY-2-[(1E)-1-(HYDROXYIMINO)ETHYL]-2,5,5-TRIMETHYL-2,5-DIHYDRO-1H-IMIDAZOL-3-IUM-3-OLATE is a complex organic compound featuring a furan ring, an imidazole ring, and multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(FURAN-2-YL)-1-HYDROXY-2-[(1E)-1-(HYDROXYIMINO)ETHYL]-2,5,5-TRIMETHYL-2,5-DIHYDRO-1H-IMIDAZOL-3-IUM-3-OLATE typically involves multiple steps, starting from readily available precursors. One common method involves the aldol condensation of furfural and acetone, catalyzed by boron nitride (BN) calcined at high temperatures . This reaction selectively produces the desired β-hydroxy ketone intermediate, which can then undergo further transformations to yield the final compound.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and selectivity. This includes controlling temperature, pressure, and the concentration of reactants and catalysts. The use of continuous flow reactors and heterogeneous catalysts can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

4-(FURAN-2-YL)-1-HYDROXY-2-[(1E)-1-(HYDROXYIMINO)ETHYL]-2,5,5-TRIMETHYL-2,5-DIHYDRO-1H-IMIDAZOL-3-IUM-3-OLATE can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid.

Reduction: The imidazole ring can be reduced under specific conditions.

Substitution: Functional groups on the furan and imidazole rings can be substituted with other groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various Lewis acids and bases .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can yield furan-2,5-dicarboxylic acid, while substitution reactions can introduce new functional groups onto the furan or imidazole rings .

Scientific Research Applications

4-(FURAN-2-YL)-1-HYDROXY-2-[(1E)-1-(HYDROXYIMINO)ETHYL]-2,5,5-TRIMETHYL-2,5-DIHYDRO-1H-IMIDAZOL-3-IUM-3-OLATE has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of other complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique structural features.

Industry: Utilized in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(FURAN-2-YL)-1-HYDROXY-2-[(1E)-1-(HYDROXYIMINO)ETHYL]-2,5,5-TRIMETHYL-2,5-DIHYDRO-1H-IMIDAZOL-3-IUM-3-OLATE involves its interaction with specific molecular targets and pathways. For example, the compound may act as a Lewis acid catalyst in certain reactions, facilitating the formation of desired products . The presence of multiple functional groups allows it to participate in various chemical interactions, enhancing its reactivity and versatility .

Comparison with Similar Compounds

Similar Compounds

Furan-2,5-dicarboxylic acid: A similar compound with a furan ring and carboxylic acid groups.

2-ethylfuran: A furan derivative with an ethyl group at the 2-position.

4-(2-Furyl)but-3-en-2-one: A furan derivative with a butenone group.

Uniqueness

4-(FURAN-2-YL)-1-HYDROXY-2-[(1E)-1-(HYDROXYIMINO)ETHYL]-2,5,5-TRIMETHYL-2,5-DIHYDRO-1H-IMIDAZOL-3-IUM-3-OLATE is unique due to its combination of a furan ring, an imidazole ring, and multiple functional groups.